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Compound of Interest

Compound Name: Fluorescent Brightener 134

Cat. No.: B082286 Get Quote

In the realm of materials science and chemical manufacturing, the pursuit of enhanced

aesthetics and performance is perpetual. Optical brighteners, or fluorescent whitening agents,

are key to achieving desired levels of whiteness and brightness in a vast array of products,

from textiles and plastics to papers and detergents. This guide provides an in-depth

comparison of Fluorescent Brightener 134 (FB 134) against other widely used optical

brighteners, namely OB-1, CBS-X, and KSN. This objective analysis, supported by

experimental data and detailed protocols, is intended for researchers, scientists, and

professionals in drug development and materials science who require a comprehensive

understanding of these additives.

Performance Characteristics at a Glance
The selection of an appropriate optical brightener is contingent on the specific application,

processing conditions, and desired final properties of the material. The following table

summarizes the key quantitative and qualitative performance indicators for FB 134 and its

counterparts.
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Property
Fluorescent
Brightener 134
(CF)

Optical
Brightener OB-
1

Optical
Brightener
CBS-X

Optical
Brightener
KSN

Chemical Name

Disodium 4,4′-

bis[(4-anilino-6-

methoxy-1,3,5-

triazin-2-

yl)amino]stilbene

-2,2′-

disulphonate

2,2'-(4,4'-

diphenol vinyl)

dibenzoxazol

Disodium 4,4'-

bis(2-

sulfostyryl)biphe

nyl

4,4'-bis(5-methyl-

2-

benzoxazolyl)eth

ylene

CAS Number
3426-43-5[1][2]

[3][4]

1533-45-5[1][5]

[6][7][8]

27344-41-8[9]

[10][11]

5242-49-9[12]

[13][14][15]

Molecular

Formula

C₃₄H₂₈N₁₀Na₂O₈

S₂[2][3][4]

C₂₈H₁₈N₂O₂[1][7]

[8]

C₂₈H₂₀O₆S₂Na₂[

9]
C₂₉H₂₀N₂O₂

Appearance
Slight yellowish

powder[1][3]

Bright yellow-

green crystalline

powder[8]

Yellowish-green

uniform powder

or granule[16]

Yellowish-green

crystal

powder[14]

Max. Absorption

λ (nm)
348 - 350[1] 374[17] 349±1[16] 370

Max. Emission λ

(nm)
~440 434[17] ~435 437

Melting Point

(°C)
>300 353 - 362[1] >300 269 - 271[13][14]

Solubility

Water soluble

(35 g/L at 90°C)

[18]

Insoluble in

water; soluble in

common organic

solvents[17]

Highly soluble in

water[9][10]

Insoluble in

water; soluble in

alkane, mineral

oil, and common

organic

solvents[14]

Primary

Applications

Cotton and nylon

blended fabrics,

detergents[1][18]

Polyester, nylon,

polypropylene,

Detergents,

cotton, paper,

wool, silk[9][10]

Polyester,

polyamide,

polyacrylonitrile
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PVC, ABS,

EVA[17]

fiber, plastics[12]

[15]

Key Features

Good acid and

washing

resistance[1][18]

Excellent thermal

stability (up to

375°C)[17]

High whitening

effect in cold to

medium

temperatures[9]

Good light and

weather

resistance[13]

Mechanism of Action: The Science of Brightness
Optical brighteners function by absorbing ultraviolet (UV) light, which is invisible to the human

eye, and re-emitting it as visible blue light through the process of fluorescence. This emitted

blue light masks any inherent yellowing in a material, resulting in a brighter and whiter

appearance.

Mechanism of Optical Brightening

UV Light (Invisible)

Optical Brightener Molecule

Absorption

Material Substrate (e.g., textile, plastic)

Incorporated into

Visible Blue Light (Emitted)

Fluorescence

Enhanced Whiteness and Brightness

Click to download full resolution via product page
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Caption: The process of UV light absorption and visible blue light emission by optical

brighteners.

Experimental Protocols
To ensure a standardized and objective comparison of optical brightener performance, the

following experimental protocols are recommended.

Determination of Whiteness Index
The whiteness index is a crucial parameter for quantifying the effectiveness of an optical

brightener. The ASTM E313 and CIE whiteness index methods are widely recognized

standards.[9][18][19]

Objective: To measure the whiteness of a substrate treated with an optical brightener.

Apparatus:

Spectrophotometer or colorimeter

Standard light source (e.g., D65 for simulated daylight)

White reference standard

Procedure:

Sample Preparation: Prepare samples of the substrate (e.g., textile fabric, plastic plaque)

with and without the optical brightener according to the desired application method (e.g.,

dyeing, compounding).

Calibration: Calibrate the spectrophotometer using a certified white reference standard.

Measurement:

Place the untreated (control) sample in the spectrophotometer and measure its reflectance

spectrum across the visible range (typically 400-700 nm).

Repeat the measurement for the sample treated with the optical brightener.
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Calculation:

Using the instrument's software, calculate the CIE tristimulus values (X, Y, Z) from the

reflectance data.

Calculate the whiteness index using the appropriate formula (e.g., ASTM E313 or CIE).

Fluorescence Spectroscopy
Fluorescence spectroscopy is used to determine the absorption (excitation) and emission

spectra of the optical brighteners.

Objective: To identify the maximum absorption and emission wavelengths.

Apparatus:

Fluorometer (fluorescence spectrophotometer)

Quartz cuvettes

Appropriate solvent

Procedure:

Solution Preparation: Prepare dilute solutions of each optical brightener in a suitable solvent

(e.g., ethanol, water). The concentration should be low enough to avoid inner filter effects.

Excitation Spectrum:

Set the emission monochromator to the expected emission maximum.

Scan the excitation monochromator across a range of UV wavelengths (e.g., 300-400 nm).

The wavelength at which the highest fluorescence intensity is recorded is the maximum

absorption wavelength.

Emission Spectrum:

Set the excitation monochromator to the determined maximum absorption wavelength.
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Scan the emission monochromator across a range of visible wavelengths (e.g., 400-500

nm).

The wavelength at which the highest fluorescence intensity is recorded is the maximum

emission wavelength.

Thermogravimetric Analysis (TGA) for Thermal Stability
TGA is employed to evaluate the thermal stability of the optical brighteners, which is critical for

applications involving high-temperature processing.

Objective: To determine the decomposition temperature of the optical brightener.

Apparatus:

Thermogravimetric analyzer (TGA)

Inert gas supply (e.g., nitrogen)

Procedure:

Sample Preparation: Accurately weigh a small amount of the optical brightener powder

(typically 5-10 mg) into a TGA crucible.

TGA Measurement:

Place the crucible in the TGA furnace.

Purge the furnace with an inert gas (e.g., nitrogen) to prevent oxidative degradation.

Heat the sample at a constant rate (e.g., 10°C/min) over a specified temperature range

(e.g., 30°C to 600°C).[20]

Data Analysis:

The TGA instrument records the weight of the sample as a function of temperature.

The onset temperature of weight loss is considered the decomposition temperature,

indicating the limit of its thermal stability.
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Experimental Workflow Visualization
The following diagram illustrates a typical workflow for the comprehensive evaluation of an

optical brightener.

Sample Preparation

Performance Analysis

Data Interpretation

Prepare Substrate (Textile/Plastic)

Apply Brightener to Substrate

Prepare Brightener Solution/Dispersion

Whiteness Index Measurement (ASTM E313/CIE)

Treated Sample

Fluorescence Spectroscopy (λabs/λem)

Treated Sample

Thermogravimetric Analysis (TGA)

Treated Sample

Photostability Testing (ISO 4892)

Treated Sample

Comparative Data Analysis

Conclusion on Performance and Suitability

Click to download full resolution via product page

Caption: A generalized workflow for the evaluation of optical brighteners.

Concluding Remarks
The selection of an optimal fluorescent brightener requires a multifaceted approach that

considers the chemical and physical properties of the brightener in conjunction with the specific
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requirements of the end-use application. Fluorescent Brightener 134 demonstrates excellent

performance for textile applications, particularly on cotton and nylon blends, with good

resistance to wet and acidic conditions. For high-temperature plastic processing, OB-1 is a

superior choice due to its exceptional thermal stability. CBS-X is highly effective in detergents

and for treating cellulosic materials at lower temperatures, owing to its high water solubility.

KSN offers a balance of good thermal stability and excellent lightfastness, making it suitable for

a range of plastics and synthetic fibers.

By utilizing the detailed experimental protocols outlined in this guide, researchers and

professionals can conduct robust and reliable comparative analyses to select the most suitable

optical brightener for their specific needs, thereby optimizing product quality and performance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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